1-(4-Bromo-3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one

• IUPAC Name: 1-(4-bromo-3-chloro-2-fluorophenyl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C8H2BrClF4O/c9-4-2-1-3(6(11)5(4)10)7(15)8(12,13)14/h1-2H
• InChI Key: YHJAXGCGUHHHOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(=O)C(F)(F)F)F)Cl)Br
• Molecular Formula: C8H2BrClF4O
• Molecular Weight: 305.45 g/mol

Description

1-(4-Bromo-3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one, also known as BCPF-TFE, is a synthetic compound with a wide range of applications in scientific research. It is a unique molecule with a distinct chemical structure, consisting of four different halogen atoms, a bromo atom, a chloro atom, and two fluorine atoms, attached to a benzene ring and a trifluoroethanone moiety. BCPF-TFE has the potential to be used in a variety of applications, such as in the synthesis of new compounds, as a catalyst, and as a reagent in organic reactions.

Scientific Research Applications

Synthetic Applications

• Building Blocks for Fluorine Compounds : Compounds similar to "1-(4-Bromo-3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-one" can be used as building blocks in the synthesis of various fluorine-containing compounds. For instance, 1-bromo-1-chloro-2,2,2-trifluoroethane, a related compound, has been utilized in synthetic pathways to prepare numerous compounds containing fluorine and particularly the trifluoromethyl (CF3) group through organometallic and free radical reactions (Dmowski, 2011).

• Electrooptical Properties : Derivatives of fluorophenyl compounds, including those with structural similarities to the compound , have been reported to exhibit significant electrooptical properties. These properties make them candidates for use in liquid crystal displays and other electronic applications. For example, certain alkylphenyl compounds with fluorine, chloro, and bromo substituents have demonstrated large nematic ranges and useful electrooptical properties when mixed with cyanobiphenyls (Gray & Kelly, 1981).

• Synthesis of Novel Sulfides : The fluorinated compound may also find utility in the synthesis of novel sulfides, which are valuable in medicinal chemistry and as intermediates for further chemical transformations. A method has been described for synthesizing a variety of 1-chloro-2,2,2-trifluoroethyl sulfides using a similar compound, 1-bromo-1-chloro-2,2,2-trifluoroethane, in the presence of various thiols, showcasing the potential versatility of such fluorinated compounds in synthetic chemistry (Pustovit et al., 2010).